N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide

• Molecular Formula: C17H15N3O5S
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 4-[[4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzoyl]amino]benzamide
• InChI: InChI=1S/C17H15N3O5S/c18-16(22)11-1-5-13(6-2-11)19-17(23)12-3-7-14(8-4-12)20-15(21)9-10-26(20,24)25/h1-8H,9-10H2,(H2,18,22)(H,19,23)
• InChI Key: NSPRDRGYGIVROY-UHFFFAOYSA-N
• SMILES: C1CS(=O)(=O)N(C1=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C(=O)N

Description

N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide, also known as AT7867, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. This compound has shown promising results in preclinical studies, and its mechanism of action has been extensively investigated.

Mechanism of Action

N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide is a potent inhibitor of several protein kinases, including AKT, p70S6K, and AMPK. These kinases are involved in several cellular processes, including cell growth, proliferation, and survival. By inhibiting these kinases, N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide can induce apoptosis and inhibit the growth of cancer cells. N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has also been shown to inhibit the DNA damage response pathway, which is important for the repair of damaged DNA in cancer cells.
Biochemical and Physiological Effects:
N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis, inhibit angiogenesis, and suppress tumor growth in various animal models. In addition, N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has been shown to enhance the efficacy of other anticancer drugs, such as gemcitabine and cisplatin. N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has also been shown to inhibit the DNA damage response pathway, which is important for the repair of damaged DNA in cancer cells.

Advantages and Limitations for Lab Experiments

N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has several advantages for lab experiments. It is a potent inhibitor of several protein kinases, including AKT, p70S6K, and AMPK, which makes it a valuable tool for studying these kinases. N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has also been shown to enhance the efficacy of other anticancer drugs, such as gemcitabine and cisplatin, which makes it a valuable tool for studying combination therapies. However, N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has some limitations for lab experiments. It is a complex molecule that requires careful attention to detail and high-quality starting materials for synthesis. In addition, N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has not yet been approved for clinical use, which limits its potential applications in translational research.

Future Directions

There are several future directions for research on N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide. One direction is to investigate the potential therapeutic applications of N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide in combination with other anticancer drugs. Another direction is to investigate the potential applications of N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide in other diseases, such as diabetes and cardiovascular disease. In addition, further studies are needed to investigate the safety and efficacy of N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide in clinical trials. Finally, there is a need for further research to elucidate the mechanism of action of N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide and its effects on cellular processes.

Synthesis Methods

N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide is synthesized using a multi-step process that involves the reaction of several chemical intermediates. The synthesis of N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide involves the reaction of 4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide with N-(4-aminophenyl)maleimide in the presence of a coupling agent to form the desired product. The synthesis of N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide is a complex process that requires careful attention to detail and high-quality starting materials.

Scientific Research Applications

N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines in vitro and in vivo. N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has been shown to induce apoptosis, inhibit angiogenesis, and suppress tumor growth in various animal models. In addition, N-[4-(aminocarbonyl)phenyl]-4-(1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has been shown to enhance the efficacy of other anticancer drugs, such as gemcitabine and cisplatin.